Cas no 885275-24-1 (2,7-Diazaspiro[4.4]nonane,2-phenyl-)

• Product Name: 2,7-Diazaspiro[4.4]nonane,2-phenyl-
• CAS No: 885275-24-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD04115132
• CID: 711240
• PubChem ID: 53249828
• Update Time: 2025-06-15

2,7-Diazaspiro[4.4]nonane,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.4]nonane,2-phenyl-
• 2-Phenyl-2,7-diazaspiro[4.4]nonane
• 2-Phenyl-2,7-diaza-spiro[4.4]nonane
• 2-PHENYL-2,7-DIAZA-SPIRO[4·4]NONANE,
• 2-Phenyl-2,7-diaza-spiro[4 middot 4]nonane
• 885275-24-1
• DTXSID10693068
• AKOS022844500
• SB39439
• starbld0000536
• SCHEMBL1426810
• FT-0739272

• MDL： MFCD04115132
• Inchi： 1S/C13H18N2/c1-2-4-12(5-3-1)15-9-7-13(11-15)6-8-14-10-13/h1-5,14H,6-11H2
• InChI Key： QPHJQCAPTXSDDP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC2(CNCC2)C1

Computed Properties

• Exact Mass: 202.147
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 15.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2,7-Diazaspiro[4.4]nonane,2-phenyl-

Introduction to 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- (CAS No. 885275-24-1)

2,7-Diazaspiro[4.4]nonane, 2-Phenyl- (CAS No. 885275-24-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- provides it with a rigid and well-defined conformation, making it an attractive scaffold for the design and synthesis of novel bioactive molecules.

The chemical structure of 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- consists of a spirocyclic ring system with two nitrogen atoms at the 2 and 7 positions, and a phenyl group attached to the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays. Recent studies have highlighted the potential of this compound in modulating key biological targets such as enzymes, receptors, and ion channels.

In the realm of medicinal chemistry, 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- has been investigated for its potential as a lead compound in drug discovery programs. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes and are implicated in numerous diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

A recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- exhibited potent agonist activity towards the serotonin 5-HT_1A receptor. This finding is particularly significant because serotonin receptors are involved in mood regulation and are targets for antidepressant drugs. The researchers demonstrated that these derivatives could potentially serve as novel antidepressants with improved efficacy and reduced side effects compared to existing treatments.

Beyond its potential as a receptor modulator, 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties in models of inflammatory diseases such as arthritis and asthma. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use as an anti-inflammatory agent.

The synthetic accessibility of 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to access this compound efficiently, allowing for the rapid generation of analogs with modified functional groups. These synthetic strategies often involve multistep processes that include ring formation reactions and functional group transformations. The ability to fine-tune the chemical structure through these synthetic methods enables researchers to optimize the pharmacological properties of the compound.

In addition to its biological activities, the physicochemical properties of 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- are also important considerations for drug development. Parameters such as solubility, stability, and permeability are critical for ensuring that the compound can be effectively delivered to its target site within the body. Studies have shown that this compound exhibits favorable physicochemical properties that make it suitable for both oral and parenteral administration.

The safety profile of 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- is another key aspect that has been extensively evaluated in preclinical studies. Toxicity assessments have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 2,7-Diazaspiro[4.4]nonane, 2-Phenyl- (CAS No. 885275-24-1) represents a promising scaffold for the development of novel therapeutics with diverse biological activities. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation in drug discovery programs targeting GPCRs and other important biological targets. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its potential impact on human health.